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An In-Depth Technical Guide to Commercial Suppliers of 4-Chloro-2-nitrobenzaldehyde for
Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the commercial landscape for 4-Chloro-2-
nitrobenzaldehyde (CAS No. 5551-11-1), a critical reagent in synthetic organic chemistry and
a valuable building block in the development of novel therapeutics. As researchers, scientists,
and drug development professionals, the purity, availability, and documentation of starting
materials are paramount to the success and reproducibility of your work. This document offers
an in-depth analysis of commercial suppliers, key technical specifications, and best practices
for sourcing this important compound.

The Strategic Importance of 4-Chloro-2-
hitrobenzaldehyde in Research and Development

4-Chloro-2-nitrobenzaldehyde is a versatile bifunctional molecule, featuring an aldehyde
group susceptible to a wide range of nucleophilic additions and a chlorinated nitroaromatic ring
that can undergo various transformations. The ortho-nitro group significantly influences the
reactivity of the aldehyde and the chloro substituent, making it a valuable intermediate in the
synthesis of complex molecular architectures.
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Its applications are particularly prominent in the pharmaceutical industry. The nitro group can
be readily reduced to an amine, a common functional group in bioactive molecules. The
chlorine atom can be displaced via nucleophilic aromatic substitution, allowing for the
introduction of diverse functionalities. These reactive handles make 4-Chloro-2-
nitrobenzaldehyde a key precursor in the synthesis of heterocyclic compounds, which form
the core of many drug candidates. For instance, related nitrobenzaldehydes are utilized in the
synthesis of Schiff bases and hydrazones, classes of compounds that have demonstrated
significant potential as antifungal and antitubercular agents[1].

Leading Commercial Suppliers and Product
Offerings

A multitude of chemical suppliers offer 4-Chloro-2-nitrobenzaldehyde, ranging from large,
multinational corporations to smaller, specialized chemical providers. The choice of supplier will
often depend on the scale of the research (from benchtop synthesis to pilot plant production),
the required purity, and the level of documentation needed for regulatory purposes. Below is a
comparative analysis of prominent suppliers.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://ojs.wiserpub.com/index.php/FCE/article/download/4858/2406/46413
https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Product Key
Supplier Number Purity/Grade Availability Documentatio
(Example) n
Certificate of
Sigma-Aldrich Analysis (CoA),
C4753 >98% In Stock
(Merck) Safety Data
Sheet (SDS)[2]
] -~ Technical Data
Biosynth FC20029 Not specified In Stock
Sheet
Certificate of
Santa Cruz N Analysis (CoA)
) sc-239035 Not specified In Stock ]
Biotechnology available upon
request[3]
Apollo Scientific PC3953 Not specified Varies Technical Data
Certificate of
Spectrum - )
] C2815 Not specified In Stock Analysis (CoA),
Chemical
SDS[4]
NMR, HPLC, LC-
BLD Pharm BD137685 >98% In Stock MS data
available[5]
N -~ - Sample CoA,
Pharmaffiliates Not specified Not specified In Stock
MSDS[6]
ECHEMI (Trader vari Industrial and Varies by Varies by
aries
Platform) Pharma Grade supplier supplier[7]

Expert Insight: For early-stage research and discovery, suppliers like Sigma-Aldrich, Biosynth,

and Santa Cruz Biotechnology are often preferred due to their established reputation, readily

available stock, and comprehensive documentation. For process development and scale-up, it

is crucial to engage with suppliers who can provide detailed impurity profiles and demonstrate

batch-to-batch consistency. Platforms like ECHEMI can be useful for sourcing larger quantities,

but thorough vetting of the actual manufacturer is essential.
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Critical Technical Specifications and Their
Implications

When procuring 4-Chloro-2-nitrobenzaldehyde, a thorough evaluation of its technical
specifications is non-negotiable. The following parameters, typically found on the Certificate of
Analysis (CoA), are of utmost importance.

Physicochemical Properties

« CAS Number: 5551-11-1[2][3][6][8]

Molecular Formula: C7H4CINO3[3][9]

Molecular Weight: 185.56 g/mol [2][3][9]

Appearance: Typically a powder

Melting Point: Approximately 67 °C[8]

Workflow for Supplier Vetting:

Initial Screening Technical Evaluation Final Selection
Identify Potential Suppliers Request Preliminary Documentation Review CoA and SDS rify Analytical Methods. Compare Pricing and Lead Times er

Click to download full resolution via product page

Caption: A logical workflow for the vetting and selection of a chemical supplier.

Purity and Impurities

The purity of 4-Chloro-2-nitrobenzaldehyde is a critical factor that can significantly impact the
outcome of a synthesis. Impurities can lead to side reactions, reduced yields, and the formation
of difficult-to-remove byproducts.
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Expert Insight: Always request a lot-specific CoA to assess the purity and the nature of any
impurities. For drug development applications, an understanding of the impurity profile is
essential for regulatory submissions. The presence of regioisomers, such as 2-Chloro-4-
nitrobenzaldehyde[10] or other chlorinated nitrobenzaldehydes, can be particularly problematic.

Safety, Handling, and Storage Protocols

Proper handling and storage of 4-Chloro-2-nitrobenzaldehyde are crucial for ensuring
laboratory safety and maintaining the integrity of the compound.

Hazard Identification

Based on available Safety Data Sheets (SDS), 4-Chloro-2-nitrobenzaldehyde is associated
with the following hazards:

o Skin Irritation: Causes skin irritation[9].
o Eye Irritation: Causes serious eye irritation[9].

e Respiratory Irritation: May cause respiratory irritation[9].

Recommended Handling Procedures

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection,
and a face shield[11]. A dust mask (e.g., N95) is also recommended.

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood[7].

o Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace.

Storage Conditions

o Temperature: Store in a cool, dry, and well-ventilated place[7]. Some suppliers recommend
storage at 10°C - 25°CJ8].

o Container: Keep the container tightly closed[7].

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://store.apolloscientific.co.uk/product/2-chloro-4-nitrobenzaldehyde
https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitrobenzaldehyde
https://www.cdhfinechemical.com/images/product/msds/10_364381574_4-NITROBENZALDEHYDECASNO-555-16-8MSDS.pdf
https://www.echemi.com/produce/pr24111262355-4-chloro-2-nitrobenzaldehyde.html
https://www.echemi.com/produce/pr24111262355-4-chloro-2-nitrobenzaldehyde.html
https://www.biosynth.com/p/FC20029/5551-11-1-4-chloro-2-nitrobenzaldehyde
https://www.echemi.com/produce/pr24111262355-4-chloro-2-nitrobenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Safe Weighing and Dispensing

» Preparation: Don appropriate PPE, including gloves, safety glasses, and a lab coat. Ensure
the chemical fume hood is functioning correctly.

o Work Area: Place a weigh boat on a calibrated analytical balance inside the fume hood.

o Dispensing: Carefully open the container of 4-Chloro-2-nitrobenzaldehyde. Using a clean
spatula, transfer the desired amount of the powder to the weigh boat. Avoid generating dust.

o Closure: Securely close the container of 4-Chloro-2-nitrobenzaldehyde.

o Cleanup: Clean the spatula and any contaminated surfaces within the fume hood. Dispose of
any contaminated materials (e.g., weigh boat, gloves) in a designated chemical waste
container.

Conclusion

The selection of a commercial supplier for 4-Chloro-2-nitrobenzaldehyde is a critical decision
for any research or drug development program. By carefully considering the factors outlined in
this guide, including supplier reputation, product specifications, and safety protocols, scientists
can ensure a reliable and safe supply of this important chemical intermediate. A thorough
understanding of the technical data and a proactive approach to supplier communication are
the cornerstones of successful chemical procurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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